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Compound of Interest

Compound Name: Xanthine oxidase-IN-11

Cat. No.: B11996156

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthine oxidase (XO) is a key enzyme in purine metabolism, catalyzing the oxidation of
hypoxanthine to xanthine and subsequently to uric acid.[1] Elevated XO activity is implicated in
hyperuricemia and related conditions such as gout. Xanthine oxidase-IN-11, an analog of
X0O8, is a potent inhibitor of this enzyme and serves as a valuable tool for studying the
biological roles of xanthine oxidase and for the discovery of novel therapeutics targeting
hyperuricemia and other related disorders.[2][3]

These application notes provide detailed protocols for the use of Xanthine oxidase-IN-11 in
cell culture, including methods for assessing its effects on intracellular uric acid levels, reactive
oxygen species (ROS) production, and overall cell viability.

Physicochemical Properties and Stock Solution
Preparation

A summary of the key physicochemical properties of Xanthine oxidase-IN-11 is provided in the
table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11996156?utm_src=pdf-interest
https://www.medchemexpress.com/xanthine-oxidase-in-11.html
https://www.benchchem.com/product/b11996156?utm_src=pdf-body
https://www.medchemexpress.com/xanthine-oxidase-in-11.html?locale=de-DE
https://www.medchemexpress.com/xanthine-oxidase-in-11.html?locale=ko-KR
https://www.benchchem.com/product/b11996156?utm_src=pdf-body
https://www.benchchem.com/product/b11996156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11996156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C10HsN20S [3]
Molecular Weight 204.25 g/mol [3]
Appearance Crystalline solid

Solubility Soluble in DMSO

Store at -20°C for long-term
Storage N
stability

Preparation of Stock Solutions:

To prepare a stock solution, dissolve Xanthine oxidase-IN-11 in sterile DMSO. For example, to
prepare a 10 mM stock solution, dissolve 2.04 mg of the compound in 1 mL of DMSO. Vortex
thoroughly to ensure complete dissolution. Store the stock solution in aliquots at -20°C to avoid
repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock
solution in the appropriate cell culture medium to the desired final concentration. It is crucial to
ensure that the final concentration of DMSO in the cell culture medium is kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

Signaling Pathway of Xanthine Oxidase

The following diagram illustrates the role of xanthine oxidase in the purine catabolism pathway
and the mechanism of action for inhibitors like Xanthine oxidase-IN-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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